Cas no 17257-43-1 (Methyl cis-10-Octadecenoate)

• Product Name: Methyl cis-10-Octadecenoate
• CAS No: 17257-43-1
• MF: C₁₉H₃₆O₂
• MW: 296.487946510315
• CID: 1355051
• PubChem ID: 12830109
• Update Time: 2025-10-29

Methyl cis-10-Octadecenoate Chemical and Physical Properties

Names and Identifiers

• 10-Octadecenoic acid, methyl ester, (Z)-
• 17257-43-1
• methylcis-10-octadecenoate
• Methyl cis-10-Octadecenoate
• SCHEMBL12536414

• Inchi： 1S/C19H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h9-10H,3-8,11-18H2,1-2H3/b10-9-
• InChI Key： HHZIOLLKZWLCOX-KTKRTIGZSA-N
• SMILES： O(C)C(CCCCCCCC/C=C\CCCCCCC)=O

Computed Properties

• Exact Mass: 296.27168
• Monoisotopic Mass: 296.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl cis-10-Octadecenoate

Exploring Methyl cis-10-Octadecenoate (CAS No. 17257-43-1): Properties, Applications, and Market Insights

Methyl cis-10-Octadecenoate (CAS No. 17257-43-1) is a fatty acid methyl ester with significant industrial and research applications. This compound, also known as methyl oleate derivative, is widely recognized for its role in bio-based products, lubricants, and cosmetic formulations. With the growing demand for sustainable alternatives, methyl cis-10-octadecenoate applications have gained traction in green chemistry and renewable energy sectors.

The chemical structure of Methyl cis-10-Octadecenoate features an 18-carbon chain with a cis double bond at the 10th position, esterified with a methyl group. This configuration contributes to its unique physical properties, including low viscosity and excellent oxidative stability. Researchers often compare methyl cis-10-octadecenoate vs methyl oleate to understand their differential performance in various applications.

In the biofuel industry, Methyl cis-10-Octadecenoate serves as a valuable component for biodiesel production. Its cold flow properties and cetane number make it particularly interesting for winter-grade biodiesel formulations. Recent studies have focused on optimizing methyl cis-10-octadecenoate synthesis through enzymatic processes, addressing the need for more sustainable production methods.

The cosmetic industry utilizes Methyl cis-10-Octadecenoate as an emollient and skin-conditioning agent. Its molecular structure allows for excellent spreadability and moisturizing properties, making it ideal for high-end skincare formulations. Formulators appreciate its compatibility with various active ingredients and its ability to enhance product texture without greasiness.

Industrial applications of Methyl cis-10-Octadecenoate extend to lubricant additives, where it functions as a friction modifier. The compound's polar nature enables it to form protective layers on metal surfaces, reducing wear in mechanical systems. This property has sparked interest in developing eco-friendly lubricant solutions for automotive and industrial machinery.

From a market perspective, the demand for Methyl cis-10-Octadecenoate has shown steady growth, particularly in regions emphasizing bio-based economies. Price trends for methyl cis-10-octadecenoate suppliers indicate increasing competition as more manufacturers enter this space. The compound's versatility positions it well in the expanding market for green chemical alternatives.

Quality specifications for Methyl cis-10-Octadecenoate typically include purity levels (often ≥98%), acid value, and moisture content. Analytical methods such as GC-MS and HPLC are commonly employed for methyl cis-10-octadecenoate characterization and quality control. These parameters are crucial for applications requiring high-performance materials.

Recent innovations have explored the potential of Methyl cis-10-Octadecenoate in pharmaceutical formulations, particularly as a penetration enhancer for transdermal drug delivery systems. Its biocompatibility and ability to modify stratum corneum structure make it promising for advanced drug delivery technologies.

Environmental considerations surrounding Methyl cis-10-Octadecenoate highlight its biodegradability and low toxicity profile. These characteristics align with global trends toward sustainable chemical solutions and circular economy principles. Life cycle assessments of products containing this ester demonstrate favorable environmental footprints compared to petroleum-based alternatives.

Storage and handling of Methyl cis-10-Octadecenoate require standard precautions for organic esters. Proper containers (typically stainless steel or HDPE) and protection from extreme temperatures ensure product stability. Technical datasheets provide detailed guidance on methyl cis-10-octadecenoate storage conditions for various applications.

The scientific community continues to investigate novel applications for Methyl cis-10-Octadecenoate, including its potential in nanotechnology and smart materials. Its amphiphilic nature makes it suitable for advanced material science applications, particularly in self-assembling systems and surface modification technologies.

For researchers and industry professionals seeking methyl cis-10-octadecenoate technical data, comprehensive resources are available through chemical databases and manufacturer specifications. The compound's well-characterized properties facilitate its adoption in diverse technical applications while supporting innovation in sustainable chemistry.